4-(Piperazine-1-carbonyl)-benzoic acid
Overview
Description
“4-(Piperazine-1-carbonyl)-benzoic acid” is a biochemical used for proteomics research . It has a molecular formula of C12H14N2O3 and a molecular weight of 234.25 .
Molecular Structure Analysis
The molecular structure of “4-(Piperazine-1-carbonyl)-benzoic acid” is represented by the formula C12H14N2O3 .
Scientific Research Applications
Antimicrobial Applications
The compound has been used in the synthesis of fluoroquinolone derivatives, which are a class of important synthetic antimicrobial agents . These derivatives have shown promising growth inhibition of ciprofloxacin-resistant P. aeruginosa (CRPA) and methicillin-resistant Staphylococcus aureus (MRSA) .
Acetylcholinesterase Inhibition
Piperazine containing dihydrofuran compounds, synthesized using “4-(Piperazine-1-carbonyl)-benzoic acid”, have been evaluated for their inhibitory activities toward acetylcholinesterase (AChE) . AChE is an enzyme that plays a crucial role in nerve function, and its inhibitors are used in the treatment of Alzheimer’s disease .
Molecular Docking Studies
The same piperazine containing dihydrofuran compounds have also been used in molecular docking studies . These studies are essential in drug discovery and development as they help in understanding the interaction between drugs and their target proteins .
Synthesis of Fluoroquinolone Derivatives
“4-(Piperazine-1-carbonyl)-benzoic acid” has been used in the synthesis of fluoroquinolone derivatives . These derivatives have been used in the treatment of various infectious diseases .
Synthesis of Dihydrofuran Compounds
The compound has been used in the synthesis of dihydrofuran compounds . These compounds have shown promising results in the inhibition of acetylcholinesterase (AChE), an enzyme that plays a crucial role in nerve function .
Development of New Antibacterial Agents
The structural modification of the fluoroquinolone framework using “4-(Piperazine-1-carbonyl)-benzoic acid” has been explored to provide newer congeners with improved potency and efficacy to conquer the fluoroquinolone-resistant pathogens commonly encountered in the hospital environment .
Safety and Hazards
Mechanism of Action
Target of Action
Related compounds have been found to interact with enzymes such as trypsin-1
Mode of Action
Similar compounds have been shown to inhibit enzymes like trypsin-1 . This suggests that 4-(Piperazine-1-carbonyl)-benzoic acid might also function as an enzyme inhibitor, but this needs to be confirmed through further studies.
Biochemical Pathways
Related compounds have shown inhibitory effects on enzymes like trypsin-1 , which plays a role in various biological processes, including digestion and regulation of cellular processes
Result of Action
Related compounds have shown inhibitory effects on enzymes like trypsin-1 , suggesting potential regulatory effects on cellular processes
properties
IUPAC Name |
4-(piperazine-1-carbonyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3/c15-11(14-7-5-13-6-8-14)9-1-3-10(4-2-9)12(16)17/h1-4,13H,5-8H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHDUGMOWFSOPJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(=O)C2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10365995 |
Source
|
| Record name | 4-(Piperazine-1-carbonyl)-benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10365995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Piperazine-1-carbonyl)-benzoic acid | |
CAS RN |
691394-20-4 |
Source
|
| Record name | 4-(1-Piperazinylcarbonyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=691394-20-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(Piperazine-1-carbonyl)-benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10365995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 691394-20-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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